Ethyl 1-(hydroxymethyl)spiro[2-oxabicyclo[2.1.1]hexane-3,3'-azetidine]-4-carboxylate;2,2,2-trifluoroacetic acid

• IUPAC Name: ethyl 1-(hydroxymethyl)spiro[2-oxabicyclo[2.1.1]hexane-3,3'-azetidine]-4-carboxylate;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C11H17NO4.C2HF3O2/c1-2-15-8(14)10-3-9(4-10,7-13)16-11(10)5-12-6-11;3-2(4,5)1(6)7/h12-13H,2-7H2,1H3;(H,6,7)
• InChI Key: ZSLJVOUXTBVUGL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C12CC(C1)(OC23CNC3)CO.C(=O)(C(F)(F)F)O
• Molecular Formula: C13H18F3NO6
• Molecular Weight: 341.28 g/mol

Description

Ethyl 1-(hydroxymethyl)spiro[2-oxabicyclo[2.1.1]hexane-3,3'-azetidine]-4-carboxylate;2,2,2-trifluoroacetic acid is a useful research compound. Its molecular formula is C13H18F3NO6 and its molecular weight is 341.283. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Approaches and Derivatives

• Novel Synthetic Methods : Yashin et al. (2019) developed synthetic routes for conformationally rigid amino acids, including a catalytic [1+2]-cycloaddition involving ethyl 2-diazo-2-nitroacetate, which is relevant to the synthesis of the specified compound (Yashin et al., 2019).
• Derivatives with Antimalarial Activities : Ningsanont et al. (2003) synthesized derivatives related to this compound and evaluated their antimalarial activities, highlighting the potential biomedical applications of such derivatives (Ningsanont et al., 2003).

Structural and Molecular Studies

• X-ray Analysis for Structural Insights : Dmitriev et al. (2015) conducted X-ray analysis of a structurally similar compound, providing crucial information about the molecular structure which can be essential for understanding the properties of the specified compound (Dmitriev et al., 2015).

Potential Applications in Medicinal Chemistry

• Anticancer Activity : Filatov et al. (2017) synthesized spirocyclic compounds and evaluated their anticancer activity, indicating the relevance of such structures in the development of new anticancer agents (Filatov et al., 2017).
• Anti-Monoamine Oxidase Activity : Markosyan et al. (2020) developed methods to synthesize spirocyclic compounds and found them to possess anti-monoamine oxidase activities, suggesting potential therapeutic applications (Markosyan et al., 2020).